Cas no 2034301-33-0 (N-[(2,4-Difluorophenyl)methyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide)

• Product Name: N-[(2,4-Difluorophenyl)methyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide
• CAS No: 2034301-33-0
• MF: C₁₆H₁₆F₂N₂O₃
• MW: 322.306651115417
• CID: 6020789
• PubChem ID: 119100128
• Update Time: 2025-06-08

N-[(2,4-Difluorophenyl)methyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• ULFAPLBZHMQUAP-UHFFFAOYSA-N
• 4-Pyridinecarboxamide, N-[(2,4-difluorophenyl)methyl]-2-(2-methoxyethoxy)-
• 2034301-33-0
• N-[(2,4-difluorophenyl)methyl]-2-(2-methoxyethoxy)pyridine-4-carboxamide
• AKOS026689688
• F6475-2850
• N-(2,4-difluorobenzyl)-2-(2-methoxyethoxy)isonicotinamide
• N-[(2,4-Difluorophenyl)methyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide

• Inchi： 1S/C16H16F2N2O3/c1-22-6-7-23-15-8-11(4-5-19-15)16(21)20-10-12-2-3-13(17)9-14(12)18/h2-5,8-9H,6-7,10H2,1H3,(H,20,21)
• InChI Key： ULFAPLBZHMQUAP-UHFFFAOYSA-N
• SMILES： C1(OCCOC)=NC=CC(C(NCC2=CC=C(F)C=C2F)=O)=C1

Computed Properties

• Exact Mass: 322.11289870g/mol
• Monoisotopic Mass: 322.11289870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 472.1±45.0 °C(Predicted)
• pka: 12.79±0.46(Predicted)

Additional information on N-[(2,4-Difluorophenyl)methyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide

N-[(2,4-Difluorophenyl)methyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide (CAS No. 2034301-33-0): An Overview of a Promising Compound in Medicinal Chemistry

N-[(2,4-Difluorophenyl)methyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide (CAS No. 2034301-33-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridinecarboxamides, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and potential therapeutic applications of this compound.

Chemical Structure and Synthesis

The chemical structure of N-[(2,4-Difluorophenyl)methyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide is characterized by a pyridine ring substituted with a methoxyethoxy group at the 2-position and an amide group at the 4-position. The amide moiety is further substituted with a (2,4-difluorophenyl)methyl group. This complex structure imparts unique physicochemical properties to the compound, making it an interesting candidate for various biological studies.

The synthesis of N-[(2,4-Difluorophenyl)methyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide typically involves multi-step reactions. One common approach is to start with 4-chloro-2-(2-methoxyethoxy)pyridine, which can be synthesized from 2-chloro-5-nitropyridine through a series of reactions including nitro reduction and methylation. The resulting 4-chloro-2-(2-methoxyethoxy)pyridine is then reacted with (2,4-difluorophenyl)methylamine in the presence of a coupling reagent such as HATU or EDC·HCl to form the final product. This synthetic route has been optimized to achieve high yields and purity levels.

Biological Activities

N-[(2,4-Difluorophenyl)methyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide has been extensively studied for its biological activities. Recent research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-[(2,4-Difluorophenyl)methyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide has also demonstrated significant anti-cancer activity. Studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as PI3K/Akt and MAPK. This makes it a promising lead compound for the development of new cancer therapeutics.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of N-[(2,4-Difluorophenyl)methyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide has been evaluated in preclinical studies using animal models. These studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters such as a long half-life and low clearance rate. These properties are essential for ensuring sustained therapeutic effects in vivo.

Toxicological assessments have also been conducted to evaluate the safety profile of N-[(2,4-Difluorophenyl)methyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide. In acute toxicity studies, no significant adverse effects were observed at doses up to 1000 mg/kg in rodents. Chronic toxicity studies are ongoing to further assess long-term safety.

Clinical Applications and Future Directions

The promising biological activities and favorable pharmacokinetic profile of N-[(2,4-Difluorophenyl)methyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide make it an attractive candidate for clinical development. Several preclinical studies have demonstrated its efficacy in various disease models, paving the way for future clinical trials.

In the context of inflammatory diseases, clinical trials are being planned to evaluate the safety and efficacy of this compound in patients with conditions such as rheumatoid arthritis and inflammatory bowel disease. The goal is to determine whether it can provide significant therapeutic benefits without causing severe side effects.

In cancer research, preclinical data have shown that N-[(2,4-Difluorophenyl)methyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide has potent anti-tumor activity against various cancer types. Clinical trials are being designed to assess its efficacy in combination with other standard therapies such as chemotherapy and immunotherapy.

Conclusion

N-[(2,4-Difluorophenyl)methyl]-2-(2-methoxyethoxy)-4-pyridinecarboxamide (CAS No. 2034301-33-0) is a promising compound with a unique chemical structure and diverse biological activities. Its potent anti-inflammatory and anti-cancer properties make it an attractive candidate for further development in medicinal chemistry. Ongoing preclinical studies and future clinical trials will provide valuable insights into its therapeutic potential and safety profile. As research continues to advance, this compound may offer new hope for patients suffering from inflammatory diseases and cancer.